Tert-butyl 4-{[1-(6-phenoxypyrimidin-4-yl)piperidin-4-yl]carbonyl}piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-[1-(6-phenoxypyrimidin-4-yl)piperidine-4-carbonyl]piperazine-1-carboxylate
• InChI: InChI=1S/C25H33N5O4/c1-25(2,3)34-24(32)30-15-13-29(14-16-30)23(31)19-9-11-28(12-10-19)21-17-22(27-18-26-21)33-20-7-5-4-6-8-20/h4-8,17-19H,9-16H2,1-3H3
• InChI Key: BQPRRJBSRBCVTD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C(=O)C2CCN(CC2)C3=CC(=NC=N3)OC4=CC=CC=C4
• Molecular Formula: C25H33N5O4
• Molecular Weight: 467.6 g/mol
• CAS No.: 1115922-99-0

Description

Chemical Reactions Analysis

The compound is related to piperazine derivatives, which are known to be useful building blocks in the synthesis of several novel organic compounds such as amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones. These derived compounds have shown a wide spectrum of biological activities.

Scientific Research Applications

Synthesis and Characterization

• The compound has been synthesized and characterized through various methods, including spectroscopy (LCMS, 1H NMR, 13C NMR, IR) and single crystal X-ray diffraction. This characterization provides detailed insights into its molecular structure and physical properties (Sanjeevarayappa, Iyengar, Kumar, & Suchetan, 2015).

Biological Evaluation

• The compound and its derivatives have been evaluated for various biological activities. For instance, it displayed moderate anthelmintic activity, indicating its potential in treating parasitic worm infections. However, it exhibited poor antibacterial activity (Sanjeevarayappa, Iyengar, Kumar, & Suchetan, 2015).

Anticorrosive Properties

• Research has also explored its use as a corrosion inhibitor, particularly for carbon steel in acidic environments. The compound showed high inhibition efficiency, suggesting its potential in protecting metals from corrosion, which is crucial in industrial applications (Praveen, Prasanna, Mallikarjuna, Jagadeesh, Hebbar, & Rashmi, 2021).

Chemical Properties and Applications

• It serves as an intermediate in the synthesis of complex molecules, demonstrating its versatility in organic synthesis. For example, derivatives of this compound have been used in the synthesis of biologically active compounds such as Vandetanib, highlighting its role in pharmaceutical manufacturing (Wang, Wang, Tang, & Xu, 2015).

Mechanism of Action

Target of Action

Compounds with similar structures, such as fentanyl and its derivatives, are known to act on opioid receptors in the nervous system .

Biochemical Pathways

Opioids typically affect the pain signaling pathways in the nervous system .

Pharmacokinetics

Similar compounds are usually well absorbed and distributed in the body, metabolized in the liver, and excreted in urine .

Result of Action

Opioids generally result in pain relief and can cause side effects such as drowsiness, nausea, and dependence .